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Compound of Interest

Compound Name: 2,3-Dihydroxybenzohydrazide

CAS No.: 39635-18-2

Cat. No.: B3133668

Get Quote

Part 1: Executive Summary
The rapid emergence of multi-drug resistant (MDR) Gram-negative bacteria has necessitated

the exploration of novel therapeutic targets.[1] Siderophore biosynthesis—specifically the

pathway producing enterobactin and its analogs—represents a critical virulence factor for iron

acquisition in pathogens like Escherichia coli, Klebsiella pneumoniae, and Salmonella

typhimurium.[1]

2,3-Dihydroxybenzohydrazide (2,3-DHBH) serves as a pivotal chemical tool in this domain.[1]

Structurally derived from 2,3-dihydroxybenzoic acid (2,3-DHB), it functions in three distinct

capacities within biosynthesis models:

Mechanistic Probe: It acts as a nucleophilic trap or transition-state mimic for adenylation

domains (e.g., EntE), elucidating enzyme kinetics.[1]

Siderophore Mimic: Its catecholate moiety allows it to function as a "minimalist" siderophore,

probing TonB-dependent transport systems (e.g., FepA).[1]
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Therapeutic Linker: It provides a cleavable hydrazone motif for Siderophore-Drug

Conjugates (SDCs), facilitating the intracellular release of antibiotics.[1]

Part 2: Mechanistic Foundations
The Biosynthetic Context: Enterobactin Pathway
To understand the utility of 2,3-DHBH, one must first map the target biosynthetic pathway.[1]

The synthesis of enterobactin involves the activation of 2,3-DHB by the EntE (adenylation) and

EntB (thiolation) enzymes.[1]

Step 1: EntE activates 2,3-DHB using ATP to form 2,3-DHB-AMP (an acyl-adenylate

intermediate).[1]

Step 2: The activated 2,3-DHB is transferred to the phosphopantetheine arm of EntB.[1]

Step 3: 2,3-DHBH derivatives interfere here by mimicking the acyl-adenylate or forming

stable adducts.[1]

2,3-DHBH as a Transition-State Analog
In high-fidelity biosynthesis models, 2,3-DHBH is often derivatized (e.g., coupled to adenosine)

to create bisubstrate inhibitors.[1]

Mechanism: The hydrazide group mimics the geometry and electronics of the labile acyl-

phosphate bond found in the natural 2,3-DHB-AMP intermediate.[1]

Stability: Unlike the natural intermediate, the hydrazide linkage is resistant to hydrolysis,

effectively "freezing" the enzyme (EntE) in a bound state for crystallographic or kinetic

analysis.[1]

Chemical Structure & Chelation Logic
The 2,3-dihydroxy (catechol) motif is the iron-binding warhead.[1] At physiological pH, it

coordinates Fe(III) with high affinity (

M for the tris-complex).[1] The hydrazide tail provides a vector for chemical modification without
disrupting the iron-binding face.[1]
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Part 3: Experimental Workflows & Protocols
Protocol A: Synthesis of 2,3-Dihydroxybenzohydrazide
A standardized protocol for generating high-purity probe material.[1]

Starting Material: Methyl 2,3-dihydroxybenzoate.[1]

Reagent: Hydrazine hydrate (

, excess).

Solvent: Absolute Ethanol.

Procedure:

Dissolve methyl 2,3-dihydroxybenzoate (1.0 eq) in ethanol.

Add hydrazine hydrate (5.0 eq) dropwise at 0°C.

Reflux for 4–6 hours under

atmosphere.[1]

Monitor via TLC (EtOAc:Hexane 1:1).

Cool to precipitate the hydrazide.[1]

Purification: Recrystallize from ethanol/water.

Validation:

H NMR (DMSO-

) must show characteristic hydrazide protons (

ppm).[1]

Protocol B: EntE Inhibition Assay (ATP-PPi Exchange)
Used to validate 2,3-DHBH derivatives as biosynthesis inhibitors.[1]
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Reaction Mix:

75 mM Tris-HCl (pH 7.5)

10 mM

[1]

5 mM ATP[1]

1 mM

(Radioactive Pyrophosphate)[1]

1 mM 2,3-DHB (Substrate)[1]

Variable: 0–100

M 2,3-DHBH derivative (Inhibitor)[1]

Initiation: Add purified EntE enzyme (100 nM).

Incubation: 37°C for 10 minutes.

Quenching: Add charcoal suspension (binds ATP, not PPi).

Filtration: Wash charcoal to remove unreacted

.[1]

Quantification: Measure radioactivity of charcoal-bound ATP via liquid scintillation counting.

Data Analysis: Plot % Exchange vs. [Inhibitor] to determine

.

Part 4: Visualization of Signaling & Inhibition[1]
The following diagram illustrates the Enterobactin biosynthetic pathway and the specific

intervention points of 2,3-DHBH-based probes.
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Figure 1: 2,3-DHBH mimics the EntE-generated acyl-adenylate intermediate, blocking

downstream siderophore assembly.[1]
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Part 5: Therapeutic Application (Trojan Horse
Strategy)
2,3-DHBH is extensively used in the design of Siderophore-Drug Conjugates (SDCs).[1] The

hydrazide function is critical here for "linker chemistry."[1]

The "Hydrazone Release" Model
Conjugation: 2,3-DHBH is condensed with an antibiotic containing a ketone or aldehyde

group.[1]

Transport: The bacteria recognize the 2,3-DHB moiety via FepA (outer membrane receptor)

and transport the complex into the periplasm.[1]

Activation:

The complex enters the cytoplasm.[1]

The acidic environment of the endosome (in eukaryotic pathogens) or specific bacterial

hydrolases cleaves the hydrazone bond (

).[1]

Result: The antibiotic is released in its active form, bypassing efflux pumps.[1]

Key Advantage: Hydrazone linkers formed from 2,3-DHBH are stable at physiological pH (7.

[1]4) but hydrolyze rapidly at lysosomal/periplasmic pH (< 5.0), ensuring selective toxicity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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